Cas no 162246-79-9 (Ethyl 2-(Diethoxyphosporyl)-2-hydroxyacetate)

• Product Name: Ethyl 2-(Diethoxyphosporyl)-2-hydroxyacetate
• CAS No: 162246-79-9
• MF: C₈H₁₇O₆P
• MW: 240.190744161606
• CID: 824958
• PubChem ID: 45039197
• Update Time: 2025-05-20

Ethyl 2-(Diethoxyphosporyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(Diethoxyphosporyl)-2-hydroxyacetate
• ethyl 2-diethoxyphosphoryl-2-hydroxyacetate
• (Diethoxyphosphinyl)hydroxy-acetic Acid Ethyl Ester
• 2-(Diethoxyphosphinyl)-2-hydroxy-acetic Acid Ethyl Ester
• ethyl 2-(diethoxyphosphoryl)-2-hydroxyacetate
• AKOS030255770
• 162246-79-9
• ethyl2-(diethoxyphosphoryl)-2-hydroxyacetate
• DTXSID40661957
• MDVCTWZZBWHUEB-UHFFFAOYSA-N
• DA-34422
• SCHEMBL426906
• Acetic acid, 2-(diethoxyphosphinyl)-2-hydroxy-, ethyl ester
• J-009910
• Ethyl (diethoxyphosphoryl)(hydroxy)acetate

• Inchi： 1S/C8H17O6P/c1-4-12-7(9)8(10)15(11,13-5-2)14-6-3/h8,10H,4-6H2,1-3H3
• InChI Key： MDVCTWZZBWHUEB-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 240.07600
• Monoisotopic Mass: 240.07627526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Boiling Point: 125-142°C/Oil Pump
• PSA: 91.87000
• LogP: 1.13400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Ethyl 2-(Diethoxyphosporyl)-2-hydroxyacetate

Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate (CAS No. 162246-79-9): A Versatile Chemical Intermediate

Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate (CAS No. 162246-79-9) is a highly valuable organophosphorus compound with a wide range of applications in organic synthesis, pharmaceuticals, and agrochemicals. This compound, characterized by its unique phosphoryl and hydroxyacetate functional groups, serves as a key intermediate in the synthesis of more complex molecules. Its molecular formula is C₈H₁₇O₆P, and it typically appears as a colorless to pale yellow liquid at room temperature.

The growing interest in phosphorus-containing compounds has positioned Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate as a compound of significant research and industrial relevance. Recent studies highlight its role in the development of bioactive molecules, particularly in the pharmaceutical sector, where it is used to synthesize potential drug candidates. Additionally, its application in green chemistry and sustainable synthesis methods aligns with current trends toward environmentally friendly chemical processes.

One of the most notable features of Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate is its reactivity, which allows for diverse chemical transformations. The presence of the diethoxyphosphoryl group enhances its utility in Horner-Wadsworth-Emmons (HWE) reactions, a widely used method for forming carbon-carbon double bonds. This makes it an essential reagent in the synthesis of α,β-unsaturated esters, which are crucial intermediates in medicinal chemistry and material science.

In the agrochemical industry, Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate is utilized in the production of herbicides and plant growth regulators. Its ability to act as a precursor for biologically active compounds has made it a subject of interest for researchers developing next-generation crop protection agents. The demand for such intermediates is expected to rise, driven by the increasing need for efficient and sustainable agricultural solutions.

From a market perspective, the global demand for phosphorus-based intermediates like Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate is on the rise. The compound's versatility and compatibility with modern synthetic methodologies contribute to its growing adoption across multiple industries. Manufacturers and suppliers are focusing on optimizing production processes to meet the expanding requirements of pharmaceutical and agrochemical sectors.

Researchers and industry professionals frequently search for information on CAS 162246-79-9, Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate synthesis, and its applications in organic chemistry. These search trends reflect the compound's importance in both academic and industrial settings. Furthermore, discussions around sustainable chemical synthesis and green reagents have further amplified interest in this compound.

In conclusion, Ethyl 2-(Diethoxyphosphoryl)-2-hydroxyacetate (CAS No. 162246-79-9) stands out as a multifunctional chemical intermediate with broad applicability. Its role in pharmaceuticals, agrochemicals, and advanced material synthesis underscores its significance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a critical component in the development of innovative chemical solutions.